3-Amino-5-(3-fluoro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-fluoro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H12FNO2/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(16)5-10/h2-7H,16H2,1H3,(H,17,18)
• InChI Key: LCUJVXUEVCUDGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C14H12FNO2
• DSSTOX Substance ID: DTXSID20689275
• Molecular Weight: 245.25 g/mol
• CAS RN: 1261926-00-4

Description

3-Amino-5-(3-fluoro-4-methylphenyl)benzoic acid, 95% (3-A5-3-F4-MPB-95%) is an organofluorine compound, which is widely used in scientific research and lab experiments. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials. 3-A5-3-F4-MPB-95% has been studied extensively, and its properties are well-known.

Scientific Research Applications

3-A5-3-F4-MPB-95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and materials. It is also used as a catalyst in organic reactions, and as a precursor in the synthesis of fluorinated compounds. In addition, 3-A5-3-F4-MPB-95% is used as a model compound in studies of the mechanism of action of fluorinated compounds.

Mechanism of Action

The mechanism of action of 3-A5-3-F4-MPB-95% is not fully understood. However, it is believed that the compound acts as a proton acceptor, and that it can form hydrogen bonds with other molecules. It is also believed that the compound can interact with other molecules through its fluorine atom, which can form strong covalent bonds with other atoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-A5-3-F4-MPB-95% are not well-understood. However, it is known that the compound can interact with proteins and other molecules, and that it can affect the activity of enzymes. It is also known that the compound can interact with DNA and RNA, and that it can affect gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-A5-3-F4-MPB-95% in lab experiments is that it is relatively easy to synthesize, and it is relatively inexpensive. In addition, the compound is highly reactive, and it can be used in a variety of reactions. The main limitation of using 3-A5-3-F4-MPB-95% in lab experiments is that the compound is highly toxic, and it can be hazardous to human health if not handled properly.

Future Directions

There are a number of potential future directions for research on 3-A5-3-F4-MPB-95%. One potential direction is to further study the biochemical and physiological effects of the compound, in order to better understand how it interacts with proteins, DNA, and other molecules. Another potential direction is to develop new methods for synthesizing the compound, in order to make it more cost-effective and easier to use in lab experiments. Finally, it would be beneficial to study the mechanism of action of the compound in more detail, in order to gain a better understanding of how it affects the activity of enzymes and genes.

Synthesis Methods

3-A5-3-F4-MPB-95% can be synthesized using a variety of methods, including direct fluorination, oxidation, hydrolysis, and condensation reactions. The most common method for synthesizing 3-A5-3-F4-MPB-95% is the direct fluorination of an aromatic compound, such as benzene or toluene, using a fluorinating agent. This method is relatively simple and cost-effective, and it produces high yields of the desired compound. Other methods, such as oxidation and hydrolysis, can also be used to synthesize 3-A5-3-F4-MPB-95%.